Cas no 1508726-51-9 (N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine)

• Product Name: N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine
• CAS No: 1508726-51-9
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 5048554
• Update Time: 2025-10-30

N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine
• N-ethyl-6-methyl-2-piperazin-1-ylpyrimidin-4-amine
• N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C11H19N5/c1-3-13-10-8-9(2)14-11(15-10)16-6-4-12-5-7-16/h8,12H,3-7H2,1-2H3,(H,13,14,15)
• InChI Key： NRYGOAKVZCGSKK-UHFFFAOYSA-N
• SMILES： N1(C2N=C(C)C=C(NCC)N=2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine

N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine: A Comprehensive Overview

The compound CAS No. 1508726-51-9, also known as N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine, is a synthetic organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential therapeutic applications. The molecule features a pyrimidine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The substituents on this core structure include an ethyl group at position 4, a methyl group at position 6, and a piperazine moiety at position 2. These structural elements contribute to the compound's biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the potential of N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amines as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against kinases, which are key players in cell signaling and oncogenesis. This makes it a valuable lead compound for the development of anti-cancer therapies. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) has opened avenues for its application in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of CAS No. 1508726-51 is typically achieved through multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. The use of microwave-assisted synthesis has been reported to enhance the efficiency and yield of the process, making it more amenable for large-scale production. The incorporation of the piperazine ring is particularly crucial, as it imparts flexibility and hydrogen bonding capacity to the molecule, thereby enhancing its bioavailability and target binding affinity.

One of the most promising applications of this compound lies in its anti-viral properties. Preclinical studies have demonstrated that N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine can inhibit viral replication by targeting essential viral enzymes such as proteases and polymerases. This makes it a potential candidate for antiviral drug development, particularly against emerging pathogens like coronaviruses.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and moderate permeability, which are critical for oral bioavailability. However, further optimization may be required to improve its half-life and reduce potential off-target effects. Ongoing research is focused on modifying the substituents on the pyrimidine ring to enhance these properties while maintaining or improving its biological activity.

The structural versatility of CAS No. 1508726–51–9 also makes it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. By systematically altering the substituents on the pyrimidine ring, researchers can explore a wide range of biological activities and identify lead compounds for various therapeutic areas. This approach has been instrumental in discovering novel drug candidates with improved efficacy and reduced toxicity profiles.

In conclusion, N-Ethyl-6-methyl-2-(piperazin-1-yl)pyrimidin-4-amine, or CAS No. 1508726–51–9, represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds immense potential for contributing to the development of novel drugs across multiple disease areas.